Cas no 478064-52-7 ((E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE)

• Product Name: (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE
• CAS No: 478064-52-7
• MF: C₁₅H₁₂BrNO₃S
• MW: 366.229681968689
• CID: 5264911
• Update Time: 2026-03-09

(E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE
• (2E)-3-(6-bromo-2H-1,3-benzodioxol-5-yl)-N-[(thiophen-2-yl)methyl]prop-2-enamide
• (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-N-(thiophen-2-ylmethyl)prop-2-enamide
• HMS581F08

• Inchi： 1S/C15H12BrNO3S/c16-12-7-14-13(19-9-20-14)6-10(12)3-4-15(18)17-8-11-2-1-5-21-11/h1-7H,8-9H2,(H,17,18)/b4-3+
• InChI Key： BFYMNYHSAKLYHD-ONEGZZNKSA-N
• SMILES： BrC1=CC2=C(C=C1/C=C/C(NCC1=CC=CS1)=O)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• XLogP3: 3.3
• Topological Polar Surface Area: 75.8

Additional information on (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE

Chemical Profile of (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE and CAS No 478064-52-7

The compound with the CAS number 478064-52-7 and the systematic name (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in drug discovery.

The core structure of this compound consists of a benzodioxole moiety, which is a well-known pharmacophore found in various bioactive molecules. The benzodioxole ring system is known for its ability to interact with biological targets, making it a valuable scaffold for medicinal chemists. In particular, the 6-bromo substituent on the benzodioxole ring enhances its reactivity and allows for further functionalization, which can be exploited to modulate its biological activity.

Additionally, the compound features a thiophene group linked to a methyl group at the 2-position. Thiophene derivatives are widely recognized for their diverse pharmacological properties and have been extensively studied in the development of drugs targeting various diseases. The incorporation of a thiophene ring in this molecule suggests potential interactions with biological receptors that could lead to therapeutic effects.

The amide functional group at the N-position further contributes to the complexity and potential biological activity of this compound. Amides are common motifs in pharmaceuticals due to their stability and ability to form hydrogen bonds, which can enhance binding affinity to biological targets. The specific arrangement of atoms in this amide linkage may play a crucial role in determining the compound's efficacy and selectivity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Studies have shown that molecules containing multiple heterocycles often exhibit enhanced bioactivity and selectivity compared to simpler structures. The combination of benzodioxole and thiophene in this compound makes it an attractive candidate for further investigation.

In terms of synthetic chemistry, the preparation of (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE involves multi-step reactions that require careful optimization. The synthesis typically begins with the bromination of a benzodioxole precursor, followed by coupling with a thiophene-containing intermediate via an amide-forming reaction. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

The stereochemistry of the double bond in the propenamide moiety is also an important consideration. The (E)-configuration ensures optimal spatial orientation for potential interactions with biological targets. Achieving and maintaining this stereochemical integrity throughout the synthesis is crucial for obtaining a compound with desired pharmacological properties.

Current research trends indicate that compounds with complex structures are more likely to exhibit unique biological activities that cannot be replicated by simpler molecules. This compound's intricate architecture suggests that it may possess properties not found in existing drugs, making it a valuable asset in the quest for new therapeutic agents.

Preliminary studies have shown promising results when this compound is tested against various biological targets. Its ability to interact with specific receptors or enzymes may lead to applications in treating conditions such as inflammation, pain, or neurological disorders. Further investigation is needed to fully elucidate its mechanism of action and potential therapeutic benefits.

Computational modeling and molecular dynamics simulations are increasingly being used to predict the behavior of complex molecules like this one. These tools can help researchers understand how the compound interacts with biological targets at an atomic level, providing insights that guide further optimization efforts. Such computational approaches are essential for accelerating drug discovery processes.

In conclusion, (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-N-(2-THIENYLMETHYL)-2-PROPENAMIDE (CAS No 478064-52-7) represents a significant advancement in medicinal chemistry. Its unique structure, featuring a benzodioxole ring system linked to a thiophene group via an amide functionality, makes it a promising candidate for further exploration in drug development. Ongoing research aims to uncover its full potential as a therapeutic agent through both experimental and computational studies.